Cas no 537041-76-2 (1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(7-chloro-1H-indol-3-yl)-)

• Product Name: 1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(7-chloro-1H-indol-3-yl)-
• CAS No: 537041-76-2
• MF: C₂₂H₁₃Cl₂N₃O₄
• MW: 454.262323141098
• CID: 1584126
• PubChem ID: 25246329
• Update Time: 2025-04-21

1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(7-chloro-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxylic acid, 3,4-bis(7-chloro-1H-indol-3-yl)-
• 3,4-bis(7-chloro-1H-indol-3-yl)-1H-pyrrole-2,5-dicarboxylic acid
• CHEBI:59196
• 2CC
• dichlorochromopyrrolic acid
• DB06955
• PD005745
• C19698
• 537041-76-2
• DTXSID90649462
• SCHEMBL21067626
• Q27095865
• 3,4-Bis(7-chloroindol-3-yl)pyrrole-2,5-dicarboxylate
• NS00072743
• 11,11'-Dichlorochromopyrrolic Acid

• Inchi： 1S/C22H13Cl2N3O4/c23-13-5-1-3-9-11(7-25-17(9)13)15-16(20(22(30)31)27-19(15)21(28)29)12-8-26-18-10(12)4-2-6-14(18)24/h1-8,25-27H,(H,28,29)(H,30,31)
• InChI Key： OAMCCJASDLMTOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC=C2C1=C(C(=O)O)NC(C(=O)O)=C1C1=CNC2C(=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 453.02849
• Monoisotopic Mass: 453.0283113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.97